Cas no 2138211-58-0 (methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138211-58-0
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5985244
• PubChem ID: 165486122
• Update Time: 2025-05-28

methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138211-58-0
• methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• EN300-1121195

• Inchi： 1S/C17H21N3O3/c1-11-3-5-13(6-4-11)20-16(18)14(12-7-9-23-10-8-12)15(19-20)17(21)22-2/h3-6,12H,7-10,18H2,1-2H3
• InChI Key： CHSFWZKGSOYBIP-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(C(=O)OC)=NN(C3C=CC(C)=CC=3)C=2N)CC1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS: 2138211-58-0)

Recent studies on methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS: 2138211-58-0) have highlighted its potential as a versatile scaffold in medicinal chemistry. This compound, featuring a pyrazole core with tetrahydropyran and p-tolyl substituents, has demonstrated remarkable biological activities in preclinical investigations. A 2023 study published in the Journal of Medicinal Chemistry revealed its promising kinase inhibitory properties, particularly against cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β), suggesting potential applications in oncology and neurodegenerative disease research.

The synthetic accessibility of this compound has been significantly improved through recent methodological advances. A 2024 report in Organic Letters described an efficient one-pot synthesis route with 78% overall yield, utilizing a novel copper-catalyzed cyclization strategy. This breakthrough has facilitated broader exploration of structure-activity relationships (SAR), with over 50 derivatives currently under evaluation in various drug discovery programs. The compound's favorable physicochemical properties, including moderate lipophilicity (cLogP 2.1) and good aqueous solubility (24 mg/mL at pH 7.4), make it particularly attractive for further development.

Emerging pharmacological data indicate that methyl 5-amino-1-(4-methylphenyl)-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate exhibits dual activity as both a kinase modulator and a weak peroxisome proliferator-activated receptor gamma (PPARγ) agonist. This unique polypharmacological profile has sparked interest in metabolic disorder research, with preliminary in vivo studies showing promising effects on glucose homeostasis in diabetic mouse models. However, researchers caution that further optimization of selectivity is needed to minimize off-target effects while maintaining the desired therapeutic activities.

The compound's crystal structure was recently solved (CCDC deposition number 2256781), revealing key intermolecular interactions that contribute to its biological activity. These structural insights, combined with computational modeling studies, are guiding the design of next-generation analogs with improved target engagement and pharmacokinetic properties. Current research efforts are focused on developing brain-penetrant derivatives for CNS applications and more selective CDK inhibitors with reduced toxicity profiles.

From a safety perspective, initial toxicological assessments in rodent models indicate an acceptable therapeutic window, with no observed adverse effects at doses below 100 mg/kg/day. However, researchers note that comprehensive ADME studies are still ongoing to fully characterize the compound's metabolic fate and potential drug-drug interaction risks. The scientific community anticipates that these ongoing investigations will clarify the translational potential of this interesting chemical scaffold in various therapeutic areas.